![molecular formula C21H17N3O2 B5686396 N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzamide](/img/structure/B5686396.png)
N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzamide, also known as MBZ, is a benzimidazole derivative that has been extensively studied for its potential use in various scientific research applications. MBZ has been found to possess a wide range of biochemical and physiological effects, making it a promising compound for further research.
Mechanism of Action
The mechanism of action of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzamide is not fully understood. However, it has been reported to act as a microtubule destabilizer, which disrupts the formation of microtubules, leading to cell cycle arrest and apoptosis. This compound has also been found to inhibit the activity of tubulin, a protein that is essential for the formation of microtubules.
Biochemical and Physiological Effects:
This compound has been found to possess a wide range of biochemical and physiological effects. It has been reported to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication and repair. This compound has also been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a promising compound for further research in the field of cancer biology. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in vivo.
Future Directions
There are several future directions for research on N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzamide. One area of research is the development of new synthetic methods for this compound, which can improve the yield and purity of the compound. Another area of research is the investigation of the mechanism of action of this compound, which can provide insights into its potential use as an anti-cancer agent. Additionally, further studies are needed to evaluate the potential toxicity of this compound and its suitability for use in vivo.
Synthesis Methods
The synthesis of N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzamide involves the condensation of 4-methoxyaniline with o-phenylenediamine in the presence of acetic acid and sulfuric acid. The resulting product is then treated with benzoyl chloride to obtain this compound. This method has been reported to yield this compound in high purity and yield.
Scientific Research Applications
N-[1-(4-methoxyphenyl)-1H-benzimidazol-5-yl]benzamide has been extensively studied for its potential use in various scientific research applications. One of the main areas of research has been its use as an anti-cancer agent. This compound has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-[1-(4-methoxyphenyl)benzimidazol-5-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O2/c1-26-18-10-8-17(9-11-18)24-14-22-19-13-16(7-12-20(19)24)23-21(25)15-5-3-2-4-6-15/h2-14H,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPNHPCBHLQEETB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=NC3=C2C=CC(=C3)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.